Cas no 1121764-50-8 ((S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol)

• Product Name: (S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol
• CAS No: 1121764-50-8
• MF: C₃₈H₄₂O₂
• MW: 530.738891124725
• CID: 4552405
• Update Time: 2025-11-03

(S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol Chemical and Physical Properties

Names and Identifiers

• (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol
• S-5,5',6,6',7,7',8,8'-octahydro-3,3'-bis(2,4,6-triMethylphenyl)-[1,1'-Binaphthalene]-2,2'-diol
• (S)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-bis(2,4,6-trimethylphe nyl)-[1,1'-binaphthalene]-2,2'-diol,99%e.e.
• [1,1'-Binaphthalene]-2,2'-diol, 5,5',6,6',7,7',8,8'-octahydro-3,3'-bis(2,4,6-trimethylphenyl)-, (1S)-
• (1S)-5,5′,6,6′,7,7′,8,8′-Octahydro-3,3′-bis(2,4,6-trimethylphenyl)[1,1′-binaphthalene]-2,2′-diol (ACI)
• (S)-3,3'-Dimesityl-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol
• (S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol

• Inchi： 1S/C38H42O2/c1-21-15-23(3)33(24(4)16-21)31-19-27-11-7-9-13-29(27)35(37(31)39)36-30-14-10-8-12-28(30)20-32(38(36)40)34-25(5)17-22(2)18-26(34)6/h15-20,39-40H,7-14H2,1-6H3
• InChI Key： NPHWKRHCRVYRGC-UHFFFAOYSA-N
• SMILES： OC1C(C2C3CCCCC=3C=C(C3C(C)=CC(C)=CC=3C)C=2O)=C2CCCCC2=CC=1C1C(C)=CC(C)=CC=1C

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available
• pka: 9.45±0.20(Predicted)

(S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol

Introduction to (S)-5,5'-6,6'-7,7'-8,8'-Octahydro-3,3'-bis(2,4,6-trimethylphenyl)-[1,1'-binaphthalene]-2,2'-diol (CAS No. 1121764-50-8)

Compound with the CAS number 1121764-50-8 and the systematic name (S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3，3'-bis(2，4，6-trimethylphenyl)-[1，1'-binaphthalene]-2，2'-diol represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, belonging to the binaphthalene family, has garnered considerable attention due to its unique structural properties and potential applications in drug development.

The molecular structure of this compound features a central binaphthalene core substituted with two 3，3'-bis(2，4，6-trimethylphenyl) groups and a diol functionality at the 2,2' positions. The stereochemistry of the molecule is specifically the (S) configuration, which is crucial for its biological activity. This stereochemical purity makes it a valuable scaffold for designing enantiomerically pure drugs that can interact selectively with biological targets.

In recent years, there has been a growing interest in binaphthalene derivatives due to their ability to act as chiral ligands and catalysts in asymmetric synthesis. The presence of multiple aromatic rings in its structure enhances its stability and reactivity, making it an excellent candidate for further chemical modifications. These properties have been leveraged in various research studies aimed at developing novel pharmaceuticals with improved efficacy and reduced side effects.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with diseases such as cancer and inflammation. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively.

The diol functionality in the compound's structure provides a versatile platform for further derivatization. This allows chemists to modify the molecule in various ways to optimize its pharmacological properties. For instance, introducing different substituents at the 5-position can alter the electronic properties of the aromatic rings, thereby influencing the compound's binding affinity and metabolic stability.

Recent studies have also explored the use of this compound as a chiral auxiliary in organic synthesis. Chiral auxiliaries are compounds that help direct the stereochemistry of reactions, ensuring that only one enantiomer is produced. This is particularly important in pharmaceuticals, where the wrong enantiomer can lead to reduced efficacy or even harmful side effects. The binaphthalene core provides an excellent framework for such applications due to its rigidity and electronic properties.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions. The use of advanced catalytic systems has enabled researchers to achieve high yields and enantiomeric purity. These synthetic methods have been refined over time through continuous optimization, making it possible to produce large quantities of the compound for both research and industrial purposes.

In conclusion, (S)-5，5'，6，6'，7，7'，8，8'-Octahydro-3،3'-bis(2،4，6-trimethylphenyl)-[1،1'-binaphthalene]-2，2'-diol (CAS No. 1121764-50-8) is a versatile and highly functional compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, its importance in the field of medicinal chemistry is likely to grow even further.